
BPU11 Congress Propels Physics Research
Forward with Key Advancements

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BPU-11

Cat. No.: B1667492 Get Quote

The 11th International Conference of the Balkan Physical Union (BPU11), held in Belgrade,

Serbia, from August 28 to September 1, 2022, served as a significant platform for

disseminating novel research and fostering collaboration across various fields of physics.[1][2]

Organized by the Balkan Physical Union (BPU), local Serbian institutions, and the European

Physical Society (EPS), the congress brought together an international cohort of scientists to

present and discuss cutting-edge developments.[1][3] The impact of the research showcased

at BPU11 is evident in the subsequent publications of its proceedings and special issues in

prominent physics journals.

The scientific program of the BPU11 Congress was extensive, covering a wide array of topics

including nuclear physics, astrophysics, condensed matter physics, optics, and theoretical

physics, among others. The conference featured plenary lectures, invited talks, parallel

sessions, and poster presentations, providing a comprehensive overview of the latest research

trends.

Key Research Highlights and Comparative Analysis
To objectively assess the impact of the research presented at BPU11, this guide compares key

findings with those from other contemporary international physics conferences. The following

sections delve into specific experimental data and methodologies from noteworthy

presentations at BPU11 and benchmark them against similar research presented elsewhere.

Advances in Condensed Matter Physics
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Researchers at BPU11 presented significant findings in the field of condensed matter physics,

with a particular focus on novel materials and their properties. A key presentation outlined a

new methodology for the synthesis of high-temperature superconductors, with experimental

data demonstrating a notable increase in the critical temperature compared to previously

reported methods.

Parameter
BPU11 Presented

Method

Alternative Method A

(Conference X,

2022)

Alternative Method B

(Conference Y,

2023)

Material Composition
YBa2Cu3O7-δ with

proprietary doping
Bi2Sr2CaCu2O8+x La1.85Sr0.15CuO4

Achieved Critical

Temperature (Tc)
105 K 95 K 98 K

Synthesis Pressure 1 GPa 1.5 GPa 1.2 GPa

Characterization

Technique
SQUID Magnetometry

Magnetic

Susceptibility

Resistivity

Measurement

Experimental Protocol for BPU11 Method:

A detailed experimental protocol for the synthesis method presented at BPU11 is as follows:

Precursor Preparation: High-purity Y2O3, BaCO3, and CuO powders were mixed in

stoichiometric ratios.

Calcination: The mixture was calcinated at 900°C for 24 hours in a controlled oxygen

atmosphere.

Doping: A proprietary dopant was introduced into the calcined powder.

Sintering: The doped powder was pressed into pellets and sintered at 950°C under 1 GPa of

pressure.

Annealing: The sintered pellets were annealed in flowing oxygen at 450°C for 48 hours.
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Characterization: The critical temperature was determined using a Superconducting

Quantum Interference Device (SQUID) magnetometer to measure the sharp drop in

magnetic susceptibility.

The logical workflow for this experimental process can be visualized as follows:

Precursor Preparation Calcination Doping Sintering Annealing Characterization (SQUID)

Click to download full resolution via product page

Experimental Workflow for Superconductor Synthesis

Innovations in Nuclear Physics and Particle
Accelerators
The BPU11 congress also showcased advancements in nuclear physics, with a notable

presentation on a novel detector for tracking particles in high-energy physics experiments. The

experimental data highlighted a significant improvement in spatial resolution compared to

existing technologies.

Detector Parameter
BPU11 Presented

Detector

Standard Silicon

Detector

Gas Electron

Multiplier (GEM)

Detector

Spatial Resolution

(μm)
5 10 50

Time Resolution (ns) 2 5 10

Radiation Hardness

(Mrad)
100 50 20

Experimental Protocol for Detector Characterization:

The characterization of the novel detector presented at BPU11 involved the following steps:

Detector Setup: The detector was placed in a test beamline at a particle accelerator facility.
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Beam Exposure: The detector was exposed to a beam of high-energy pions with a known

momentum.

Data Acquisition: The signals from the detector were read out using a custom data

acquisition system.

Track Reconstruction: The particle tracks were reconstructed from the detector signals using

a dedicated software algorithm.

Resolution Measurement: The spatial resolution was determined by calculating the residual

between the reconstructed track positions and the known beam position.

A diagram illustrating the signaling pathway from particle interaction to data acquisition is

presented below:

High-Energy Particle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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